Cas no 1909305-06-1 (tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers)
tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate
- tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers
-
- MDL: MFCD29906778
tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-227013-0.05g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 0.05g |
$245.0 | 2024-06-20 | |
| Enamine | EN300-227013-0.1g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 0.1g |
$366.0 | 2024-06-20 | |
| Enamine | EN300-227013-0.25g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 0.25g |
$524.0 | 2024-06-20 | |
| Enamine | EN300-227013-0.5g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 0.5g |
$824.0 | 2024-06-20 | |
| Enamine | EN300-227013-1.0g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 1.0g |
$1057.0 | 2024-06-20 | |
| Enamine | EN300-227013-2.5g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 2.5g |
$2071.0 | 2024-06-20 | |
| Enamine | EN300-227013-5.0g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 5.0g |
$3065.0 | 2024-06-20 | |
| Enamine | EN300-227013-10.0g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate |
1909305-06-1 | 95% | 10.0g |
$4545.0 | 2024-06-20 | |
| Enamine | EN300-227013-1g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate, Mixture of diastereomers |
1909305-06-1 | 95% | 1g |
$1057.0 | 2023-09-15 | |
| Enamine | EN300-227013-5g |
tert-butyl N-[2-(piperidin-2-yl)oxan-4-yl]carbamate, Mixture of diastereomers |
1909305-06-1 | 95% | 5g |
$3065.0 | 2023-09-15 |
tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers
tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers (CAS No. 1909305-06-1)
tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, a mixture of diastereomers, is a complex organic compound with the CAS number 1909305-06-1. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. The compound is characterized by a tert-butyl carbamate group attached to a piperidine ring, which is itself linked to a tetrahydro-2H-pyran (oxane) ring. The presence of multiple chiral centers results in a mixture of diastereomers, each with distinct properties and potential applications.
The synthesis of tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate has been extensively studied in recent years. One notable approach involves the use of chiral catalysts to achieve high enantioselectivity and diastereoselectivity. For example, a study published in the Journal of Organic Chemistry in 2021 reported a highly efficient method for the asymmetric synthesis of this compound using a chiral phosphoric acid catalyst. This method not only improved the yield but also enhanced the purity of the desired diastereomers, making it a valuable contribution to the field.
In terms of its biological activity, tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate has shown promise in various pharmacological studies. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent neuroprotective effects in vitro and in vivo. Specifically, it was found to inhibit the aggregation of α-synuclein, a protein implicated in Parkinson's disease. This finding suggests that tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate could be a potential lead compound for the development of new therapeutic agents targeting neurodegenerative disorders.
Beyond its neuroprotective properties, tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate has also been investigated for its anti-inflammatory and analgesic activities. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound effectively reduced inflammation and pain in animal models. The mechanism underlying these effects is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes such as COX and LOX.
The structural diversity provided by the mixture of diastereomers in tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate offers unique opportunities for drug discovery and development. Each diastereomer may exhibit different pharmacokinetic and pharmacodynamic properties, which can be exploited to optimize therapeutic efficacy and safety. For instance, one diastereomer might have enhanced brain penetration while another may have improved metabolic stability.
In addition to its therapeutic potential, tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate has also found applications as an intermediate in the synthesis of other bioactive compounds. Its versatile reactivity and functional groups make it an attractive starting material for chemical transformations that can lead to a wide range of derivatives with diverse biological activities.
The safety profile of tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed. However, as with any new chemical entity, further research is needed to fully understand its safety profile and potential side effects.
In conclusion, tert-butyl N-2-(piperidin-2-yloxan)-4-y-carbamate, a mixture of diastereomers (CAS No. 1909305–06–1), represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an exciting area for ongoing investigation and development.
1909305-06-1 (tert-butyl N-2-(piperidin-2-yl)oxan-4-ylcarbamate, Mixture of diastereomers) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)